Cas no 24816-23-7 (2,6-Octadienedioic acid, (E,E)-)

• Product Name: 2,6-Octadienedioic acid, (E,E)-
• CAS No: 24816-23-7
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1418425
• PubChem ID: 53883117
• Update Time: 2025-04-20

2,6-Octadienedioic acid, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienedioic acid, (E,E)-
• octa-2,6-dienedioic acid
• DTXSID70707377
• 24816-23-7

• Inchi： 1S/C8H10O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： HLEWRNFSHDSFFF-UHFFFAOYSA-N
• SMILES： OC(C=CCCC=CC(=O)O)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6